Cas no 1211511-32-8 (cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine)

Cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine is a structurally distinct amine derivative featuring a cyclopropyl group and a 4-methylthiazole moiety. This compound is of interest in pharmaceutical and agrochemical research due to its unique heterocyclic framework, which may influence biological activity and binding affinity. The cyclopropyl group enhances steric and electronic properties, while the thiazole ring contributes to potential interactions with biological targets. Its well-defined molecular structure allows for precise modifications in drug discovery and material science applications. The compound is typically synthesized under controlled conditions to ensure high purity and consistency, making it suitable for exploratory studies in medicinal chemistry and related fields.
cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine structure
1211511-32-8 structure
Product Name:cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine
CAS No:1211511-32-8
MF:C8H12N2S
MW:168.259280204773
MDL:MFCD14632001
CID:4577969
PubChem ID:46785177
Update Time:2025-06-07

cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • Cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine
    • 2-Thiazolemethanamine, α-cyclopropyl-4-methyl-
    • cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine
    • MDL: MFCD14632001
    • Inchi: 1S/C8H12N2S/c1-5-4-11-8(10-5)7(9)6-2-3-6/h4,6-7H,2-3,9H2,1H3
    • InChI Key: PGQDIESBAMNFIY-UHFFFAOYSA-N
    • SMILES: S1C=C(C)N=C1C(C1CC1)N

Computed Properties

  • Exact Mass: 168.07211956g/mol
  • Monoisotopic Mass: 168.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 67.2Ų

cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine Security Information

cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B424870-10mg
Cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine
1211511-32-8
10mg
$ 70.00 2022-06-07
TRC
B424870-50mg
Cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine
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50mg
$ 210.00 2022-06-07
TRC
B424870-100mg
Cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine
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100mg
$ 340.00 2022-06-07
Enamine
EN300-86327-0.05g
cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine
1211511-32-8 95%
0.05g
$202.0 2024-05-21
Enamine
EN300-86327-0.1g
cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine
1211511-32-8 95%
0.1g
$301.0 2024-05-21
Enamine
EN300-86327-0.25g
cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine
1211511-32-8 95%
0.25g
$431.0 2024-05-21
Enamine
EN300-86327-0.5g
cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine
1211511-32-8 95%
0.5g
$679.0 2024-05-21
Enamine
EN300-86327-1.0g
cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine
1211511-32-8 95%
1.0g
$871.0 2024-05-21
Enamine
EN300-86327-2.5g
cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine
1211511-32-8 95%
2.5g
$1707.0 2024-05-21
Enamine
EN300-86327-5.0g
cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine
1211511-32-8 95%
5.0g
$2525.0 2024-05-21
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